6-Fluorotryptamine
Overview
Description
6-Fluorotryptamine, also known as 3-(2-Aminoethyl)-6-fluoroindole hydrochloride, is a laboratory chemical . It is used as a reactant for the preparation of indole alkaloid drug candidates .
Molecular Structure Analysis
The empirical formula of 6-Fluorotryptamine is C10H11FN2 . The molecular weight is 214.67 g/mol when it is in the form of a hydrochloride , and 178.21 g/mol when it is not .Physical And Chemical Properties Analysis
6-Fluorotryptamine is a beige powder . It has a melting point range of 233-235 °C . The SMILES string representation isNCCc1c[nH]c2cc(F)ccc12
.
Scientific Research Applications
Fluorinated Building Blocks
6-Fluorotryptamine is used as a fluorinated building block in the synthesis of various chemical compounds . The presence of a fluorine atom can significantly alter the properties of the resulting compounds, making them useful for a wide range of applications.
Thrombin Inhibitor Design
The unique binding mode of 6-Fluorotryptamine provides ideas toward the design of a neutrally charged thrombin inhibitor . Thrombin is a key enzyme in the blood clotting process, and inhibitors can be used to prevent unwanted clot formation in conditions such as stroke or heart disease.
Indole Alkaloid Drug Candidates
6-Fluorotryptamine can be used as a reactant for the preparation of indole alkaloid drug candidates . Indole alkaloids are a class of compounds that have shown promise in the treatment of various diseases, including cancer and neurological disorders.
Safety and Hazards
6-Fluorotryptamine is considered hazardous. It may cause serious eye irritation and respiratory irritation . Safety measures include washing thoroughly after handling, wearing eye/face protection, avoiding breathing dust/fume/gas/mist/vapors/spray, and using only outdoors or in a well-ventilated area .
Future Directions
properties
IUPAC Name |
2-(6-fluoro-1H-indol-3-yl)ethanamine | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H11FN2/c11-8-1-2-9-7(3-4-12)6-13-10(9)5-8/h1-2,5-6,13H,3-4,12H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BQTOKMYKZPCPRW-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC2=C(C=C1F)NC=C2CCN | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H11FN2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60357527 | |
Record name | 6-Fluorotryptamine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60357527 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
178.21 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
575-85-9 | |
Record name | 6-Fluorotryptamine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60357527 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 2-(6-fluoro-1H-indol-3-yl)ethanamine | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Synthesis routes and methods I
Procedure details
Synthesis routes and methods II
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q & A
Q1: How does 6-fluorotryptamine interact with biological systems and what are its downstream effects?
A1: 6-Fluorotryptamine acts as a ligand for the serotonin transporter, similar to serotonin (5-HT) itself. [] This interaction can inhibit the reuptake of serotonin in cells, potentially leading to increased serotonin levels in the synaptic cleft. [] Additionally, research suggests that 6-fluorotryptamine, along with other tryptamines like 5-methoxytryptamine, can influence various cellular processes in dinoflagellates. []
Q2: What is the structural characterization of 6-fluorotryptamine?
A2: 6-Fluorotryptamine is a halogenated derivative of tryptamine with a fluorine atom substituted at the 6th position of the indole ring.
Q3: Can you elaborate on the research related to the metabolism of 6-fluorotryptamine?
A3: Studies using the Streptomyces staurosporeus bacteria, known for producing the bioactive compound staurosporine, have provided insights into 6-fluorotryptamine metabolism. Researchers observed that feeding 6-fluorotryptamine to this microorganism led to the production of novel metabolites. One such metabolite, identified as the 6-fluoro derivative of (3aR,8aS)-1-acetyl-1,2,3,3a,8,8a-hexahydropyrrolo[2,3-b]indol-3a-ol, points to an enzymatic oxidative cyclization process. [, ] Additionally, another study identified β-hydroxy-Nb-acetyl-6-fluorotryptamine as a metabolite. []
Q4: Are there any applications of 6-fluorotryptamine in medicinal chemistry?
A5: While the provided abstracts don't delve into specific medicinal applications of 6-fluorotryptamine itself, its use in affinity chromatography for purifying the serotonin transporter from human platelets highlights its value as a research tool. [, ] By acting as a ligand for the transporter, 6-fluorotryptamine enables the isolation and study of this protein, which is crucial for understanding serotonin reuptake and potentially developing drugs targeting this process.
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